4-Benzyl-3-methyl-1,4-oxazepan-5-one

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 4-benzyl-3-methyl-1,4-oxazepan-5-one
• InChI: InChI=1S/C13H17NO2/c1-11-10-16-8-7-13(15)14(11)9-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3
• InChI Key: KDYDXIQTNHBUFB-UHFFFAOYSA-N
• Canonical SMILES: CC1COCCC(=O)N1CC2=CC=CC=C2

Description

4-Benzyl-3-methyl-1,4-oxazepan-5-one is a seven-membered heterocyclic compound containing one oxygen and one nitrogen atom within its oxazepane ring. The benzyl and methyl substituents at positions 4 and 3, respectively, confer distinct steric and electronic properties to the molecule.

Comparison with Similar Compounds

Table 1: Comparison of Benzo-1,4-oxazepin-5-one Derivatives

Compound	Substituents	Yield	Key Spectral Data (EIMS m/z)
3c ()	4-Cl, phenyl	84%	273.1
3f ()	7-Cl, p-tolyl	78%	303.1
4-Benzyl-3-methyl-1,4-oxazepan-5-one	4-benzyl, 3-methyl	N/A	N/A

Diazepan-5-one Derivatives

Compounds like 4-(3-Methylbenzyl)-1,4-diazepan-5-one () and 4-(3-Methoxybenzyl)-1,4-diazepan-5-one () feature a diazepane ring (two nitrogen atoms) instead of oxazepane. Key distinctions include:

• Substituent Diversity : Methoxy and methylbenzyl groups in these derivatives modulate electronic effects differently than 4-Benzyl-3-methyl-1,4-oxazepan-5-one’s benzyl group, which may enhance π-π stacking interactions.

Table 2: Diazepan-5-one vs. Oxazepan-5-one Derivatives

Compound	Heterocycle	Substituents	Molecular Weight
4-(3-Methylbenzyl)-1,4-diazepan-5-one ()	Diazepane	3-methylbenzyl	218.29
4-Benzyl-3-methyl-1,4-oxazepan-5-one	Oxazepane	4-benzyl, 3-methyl	~235 (estimated)

Oxazol-5-one Derivatives

4-Benzylidene-2-methyl-4H-oxazol-5-one () represents a five-membered oxazole ring system. Differences include:

• Ring Size and Stability : The smaller oxazole ring is more rigid and electron-deficient compared to the flexible oxazepan-5-one, influencing reactivity in cycloaddition or nucleophilic substitution reactions.
• Functional Groups : The benzylidene group in oxazol-5-one derivatives enables conjugation, whereas 4-Benzyl-3-methyl-1,4-oxazepan-5-one’s saturated benzyl group may favor hydrophobic interactions.